Cas no 1806909-91-0 (3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide
• CAS No: 1806909-91-0
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4877156
• Update Time: 2025-05-21

3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-6(9)4-1-5(16(12,14)15)3(2-11)7(10)13-4/h1,6H,(H2,12,14,15)
• InChI Key： BNHWTFQNSREICP-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=CC(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide

Comprehensive Guide to 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide (CAS No. 1806909-91-0)

3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide (CAS No. 1806909-91-0) is a specialized heterocyclic compound with significant potential in pharmaceutical research and agrochemical development. This compound belongs to the pyridine sulfonamide family, characterized by its unique cyano, difluoromethyl, and iodo functional groups. Its molecular structure makes it a valuable intermediate for synthesizing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide is driven by its versatile reactivity and potential applications in medicinal chemistry. Researchers are exploring its role in designing enzyme inhibitors and small-molecule therapeutics, especially in targeting metabolic and inflammatory pathways. The presence of the sulfonamide group enhances its binding affinity to biological targets, making it a promising candidate for drug development.

In the agrochemical sector, 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide is being investigated for its potential as a herbicide or fungicide intermediate. The difluoromethyl group contributes to its stability and bioactivity, while the iodo substituent offers opportunities for further functionalization. This compound aligns with the industry's focus on sustainable crop protection solutions, addressing challenges like pesticide resistance and environmental impact.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide involves multi-step organic reactions, including halogenation and sulfonamide formation. Its CAS No. 1806909-91-0 serves as a unique identifier for researchers and suppliers, ensuring accurate referencing in scientific literature and commercial transactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to verify its purity and structural integrity.

From a market perspective, the demand for pyridine-based intermediates like 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide is rising due to their role in innovative drug formulations and green chemistry initiatives. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound to accelerate their R&D projects. Suppliers are responding by optimizing production processes to meet the increasing need for high-purity specialty chemicals.

Safety and handling of 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide require adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments is recommended to maintain stability. Researchers should consult material safety data sheets (MSDS) for specific guidelines on personal protective equipment (PPE) and disposal methods.

In summary, 3-Cyano-6-(difluoromethyl)-2-iodopyridine-4-sulfonamide (CAS No. 1806909-91-0) represents a cutting-edge chemical building block with broad applications in life sciences and material innovation. Its unique structural features and reactivity profile position it as a key player in advancing precision medicine and sustainable agriculture. As scientific exploration continues, this compound is expected to gain further prominence in both academic and industrial settings.